2,3-Dimethoxy-5-methyl-1,4-benzoquinone
2,3-Dimethoxy-5-methyl-1,4-benzoquinone
Ubiquinone-0 is a derivative of benzoquinone carrying a 5-methyl substituent; and methoxy substituents at positions 2 and 3. The core structure of the ubiquinone group of compounds. It has a role as an Escherichia coli metabolite and a human metabolite.
Brand Name:
Vulcanchem
CAS No.:
605-94-7
VCID:
VC0191103
InChI:
InChI=1S/C9H10O4/c1-5-4-6(10)8(12-2)9(13-3)7(5)11/h4H,1-3H3
SMILES:
CC1=CC(=O)C(=C(C1=O)OC)OC
Molecular Formula:
C9H10O4
Molecular Weight:
182.17 g/mol
2,3-Dimethoxy-5-methyl-1,4-benzoquinone
CAS No.: 605-94-7
Natural Products
VCID: VC0191103
Molecular Formula: C9H10O4
Molecular Weight: 182.17 g/mol
| CAS No. | 605-94-7 |
|---|---|
| Product Name | 2,3-Dimethoxy-5-methyl-1,4-benzoquinone |
| Molecular Formula | C9H10O4 |
| Molecular Weight | 182.17 g/mol |
| IUPAC Name | 2,3-dimethoxy-5-methylcyclohexa-2,5-diene-1,4-dione |
| Standard InChI | InChI=1S/C9H10O4/c1-5-4-6(10)8(12-2)9(13-3)7(5)11/h4H,1-3H3 |
| Standard InChIKey | UIXPTCZPFCVOQF-UHFFFAOYSA-N |
| SMILES | CC1=CC(=O)C(=C(C1=O)OC)OC |
| Canonical SMILES | CC1=CC(=O)C(=C(C1=O)OC)OC |
| Melting Point | 59.5 °C |
| Description | Ubiquinone-0 is a derivative of benzoquinone carrying a 5-methyl substituent; and methoxy substituents at positions 2 and 3. The core structure of the ubiquinone group of compounds. It has a role as an Escherichia coli metabolite and a human metabolite. |
| Synonyms | 2,3-dimethoxy-5-methyl-1,4-benzoquinone 2,3-dimethoxy-5-methyl-2,5-cyclohexadiene-1,4-dione CCRIS 7153 coenzyme Qo ubiquinone 0 ubiquinone-0 ubiquinone-O UQ(0) cpd |
| PubChem Compound | 69068 |
| Last Modified | Nov 11 2021 |
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